Cog 133 tfa

• Molecular Formula: C99H182F3N37O21
• Molecular Weight: 2283.7 g/mol
• InChI: InChI=1S/C97H181N37O19.C2HF3O2/c1-50(2)40-67(76(100)137)127-89(150)72(45-55(11)12)130-82(143)64(30-23-37-114-95(105)106)122-78(139)60(26-17-19-33-98)120-79(140)62(28-21-35-112-93(101)102)123-87(148)70(43-53(7)8)129-81(142)61(27-18-20-34-99)121-80(141)63(29-22-36-113-94(103)104)124-88(149)71(44-54(9)10)131-90(151)73(46-59-47-111-49-117-59)132-91(152)74(48-135)133-77(138)57(15)118-85(146)69(42-52(5)6)128-83(144)65(31-24-38-115-96(107)108)126-92(153)75(56(13)14)134-84(145)66(32-25-39-116-97(109)110)125-86(147)68(41-51(3)4)119-58(16)136;3-2(4,5)1(6)7/h47,49-57,60-75,135H,17-46,48,98-99H2,1-16H3,(H2,100,137)(H,111,117)(H,118,146)(H,119,136)(H,120,140)(H,121,141)(H,122,139)(H,123,148)(H,124,149)(H,125,147)(H,126,153)(H,127,150)(H,128,144)(H,129,142)(H,130,143)(H,131,151)(H,132,152)(H,133,138)(H,134,145)(H4,101,102,112)(H4,103,104,113)(H4,105,106,114)(H4,107,108,115)(H4,109,110,116);(H,6,7)/t57-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-;/m0./s1
• InChIKey: YRYTWYOGXATSSP-BGJGLIJFSA-N

COG 133 TFA: ApoE Mimetic Peptide Overview

COG 133 TFA (trifluoroacetate salt; CAS 2828432-37-5 for the TFA salt, 514200-66-9 for free base) is the TFA salt form of a synthetic 17-amino-acid peptide (Ac-LRVRLASHLRKLRKRLL-NH₂) corresponding to residues 133–149 of the human apolipoprotein E (ApoE) LDL receptor-binding domain . It functions as both a non-competitive antagonist at α7 nicotinic acetylcholine receptors (nAChRs; IC₅₀ = 445 nM) and a competitor of the ApoE holoprotein for LDL receptor binding, conferring anti-inflammatory and neuroprotective properties [1]. As a linear cationic amphipathic peptide with no cysteine residues and no disulfide bonds, COG 133 TFA is supplied as a lyophilized powder with ≥95–98% purity and is soluble in DMSO (≥55.6 mg/mL) and water (≥53.9 mg/mL for the TFA salt) .

Non-competitive α7 nAChR antagonist with dual-pathway signaling profile

ApoE(133-149) mimetic retaining native LDL receptor-binding domain

Supports neuroinflammation signaling and cell-model endpoint studies

• [1] Li FQ, Sempowski GD, McKenna SE, Laskowitz DT, Colton CA, Vitek MP. Apolipoprotein E-Derived Peptides Ameliorate Clinical Disability and Inflammatory Infiltrates into the Spinal Cord in a Murine Model of Multiple Sclerosis. J Pharmacol Exp Ther. 2006;318(3):956-965. doi:10.1124/jpet.106.103671 View Source

Why COG 133 TFA Has No Functional Substitute

COG 133 TFA occupies a unique functional intersection as both a competitive ligand of the ApoE holoprotein at the LDL receptor and a non-competitive α7 nAChR antagonist, a dual pharmacology not shared by classical competitive α7 antagonists such as methyllycaconitine (MLA) or by structurally distinct ApoE mimetics such as COG1410 and the 4F peptide [1]. COG1410, while more potent in extending the therapeutic window in traumatic brain injury models, lacks the non-competitive nAChR antagonist profile of COG 133 [2]. Conversely, MLA acts as a competitive α7 antagonist with picomolar to nanomolar potency but does not engage the LDL receptor pathway [3]. Furthermore, the PTD-fused analog COG112 demonstrates enhanced intracellular delivery and superior in vivo efficacy in EAE models, yet its larger size and distinct biodistribution preclude direct substitution where the native COG 133 pharmacophore is required [1]. These functional divergences make interchanging these compounds without experimental validation scientifically unsound.

Competitive α7 antagonists

MLA is a competitive orthosteric blocker without LDL receptor engagement; non-competitive allosteric mechanism and LDL pathway interaction may not be replicated.

Other ApoE mimetics (COG1410)

COG1410 lacks α7 nAChR antagonism and diverges from the native ApoE receptor-binding sequence; pathway endpoint profiles may differ from COG 133.

PTD-fused derivatives (COG112)

Enhanced intracellular delivery and altered biodistribution may shift model-response context; direct substitution without validation may change study outcomes.

• [1] Li FQ, Sempowski GD, McKenna SE, Laskowitz DT, Colton CA, Vitek MP. Apolipoprotein E-Derived Peptides Ameliorate Clinical Disability and Inflammatory Infiltrates into the Spinal Cord in a Murine Model of Multiple Sclerosis. J Pharmacol Exp Ther. 2006;318(3):956-965. doi:10.1124/jpet.106.103671 View Source
• [2] Laskowitz DT, McKenna SE, Song P, Wang H, Durham L, Yeung N, Christensen D, Vitek MP. COG1410, a novel apolipoprotein E-based peptide, improves functional recovery in a murine model of traumatic brain injury. J Neurotrauma. 2007;24(7):1093-1107. doi:10.1089/neu.2006.0192 View Source
• [3] López MG, Montiel C, Herrero CJ, García-Palomero E, Mayorgas I, Hernández-Guijo JM, Villarroya M, Olivares R, Gandía L, McIntosh JM, Olivera BM, García AG. Unmasking the functions of the chromaffin cell α7 nicotinic receptor by using short pulses of acetylcholine and selective blockers. Proc Natl Acad Sci USA. 1998;95(24):14184-14189. doi:10.1073/pnas.95.24.14184 View Source

COG 133 TFA: Quantitative Differentiation Evidence

Non-Competitive vs. Competitive α7 nAChR Antagonism

COG 133 TFA acts as a non-competitive antagonist at the α7 nicotinic acetylcholine receptor with a reported IC₅₀ of 445–720 nM, depending on the assay system . In contrast, methyllycaconitine (MLA), the classical α7 antagonist, is a competitive antagonist with IC₅₀ values spanning from ~0.1 nM for α7 currents in chromaffin cells to ~100 nM for catecholamine release inhibition [1]. This mechanistic distinction is critical: MLA competes directly with acetylcholine at the orthosteric site, while COG 133 TFA binds to an allosteric site, enabling non-competitive blockade that cannot be surmounted by increasing agonist concentration . In experimental models of inflammation, COG 133 TFA (but not MLA) simultaneously engages the LDL receptor pathway, providing a dual anti-inflammatory mechanism not available with competitive orthosteric antagonists .

α7 nAChR Antagonism

Method context

COG 133: IC₅₀ ≈ 445 nM (non-competitive) vs MLA: IC₅₀ ≈ 0.1 nM (competitive); ~4,450-fold potency difference in sensitive assay

Allosteric vs orthosteric blockade; non-competitive mechanism may resist displacement by endogenous ACh fluctuations in model contexts.

IC₅₀ varies 445–720 nM across assay systems; cross-study comparable.

Evidence Dimension	α7 nAChR antagonism potency and mechanism
Target Compound Data	COG 133 TFA: IC₅₀ = 445 nM (non-competitive antagonist); alternatively reported as 720 nM in some assay systems
Comparator Or Baseline	Methyllycaconitine (MLA): IC₅₀ ≈ 0.1 nM (α7 currents in chromaffin cells); IC₅₀ ≈ 100 nM (catecholamine release assay); competitive antagonist
Quantified Difference	MLA is ~4,450-fold more potent at α7 nAChRs in the most sensitive assay; however, COG 133 TFA is non-competitive (allosteric) whereas MLA is competitive (orthosteric), representing a qualitative mechanistic difference not captured by IC₅₀ ratios alone
Conditions	COG 133 TFA: various recombinant and native α7 nAChR assay systems. MLA: bovine adrenal chromaffin cells, rat neuronal α-bungarotoxin binding sites, Xenopus oocyte-expressed homomeric α7 receptors.

Why This Matters

For researchers studying the cholinergic anti-inflammatory pathway, COG 133 TFA's non-competitive mechanism makes its blockade resistant to displacement by endogenous acetylcholine fluctuations, a critical advantage over competitive antagonists like MLA in in vivo inflammatory models where ACh tone varies dynamically.

• [1] López MG, Montiel C, Herrero CJ, García-Palomero E, Mayorgas I, Hernández-Guijo JM, Villarroya M, Olivares R, Gandía L, McIntosh JM, Olivera BM, García AG. Unmasking the functions of the chromaffin cell α7 nicotinic receptor by using short pulses of acetylcholine and selective blockers. Proc Natl Acad Sci USA. 1998;95(24):14184-14189. View Source

Therapeutic Window in Traumatic Brain Injury

In a murine model of closed head traumatic brain injury (TBI), COG 133 demonstrated neuroprotection when administered as a single intravenous injection at 30 minutes post-injury, with treated mice exhibiting faster recovery times and behavioral performance returning to pre-injury levels, whereas saline-treated mice never fully recovered [1]. Using rational drug design, the derivative peptide COG1410 was developed and shown to expand the therapeutic window by a factor of four, from 30 minutes to 120 minutes post-injury, while retaining neuroprotective and anti-inflammatory properties [1]. COG1410-treated mice also exhibited significant attenuation of microglial activation and hippocampal neuronal death [2]. This provides a clear, quantifiable benchmark: COG 133 remains the reference standard for proof-of-concept studies requiring the native ApoE(133-149) sequence, while COG1410 offers an extended therapeutic window at the cost of structural divergence from the native receptor-binding domain.

Therapeutic Window in TBI

Head-to-head

COG 133: effective window 30 min post-injury; COG1410: 120 min (4× expansion) in murine closed head injury model

COG 133 defines acute-intervention model window; COG1410 extends window but has sequence divergence from native ApoE domain.

Single IV injection; behavioral recovery to pre-injury level with COG 133.

Evidence Dimension	Therapeutic window (injury-to-treatment interval capable of producing neuroprotection) in a murine closed head injury model
Target Compound Data	COG 133: effective therapeutic window = 30 minutes post-TBI; behavioral performance recovered to pre-injury levels
Comparator Or Baseline	COG1410: effective therapeutic window = 120 minutes post-TBI (4× expansion); significant improvement in vestibulomotor function and spatial learning/memory; significant attenuation of microglial activation and hippocampal neuronal death
Quantified Difference	4-fold expansion of the therapeutic window (30 min → 120 min) with COG1410 relative to COG 133
Conditions	Murine closed head injury model; single intravenous injection; behavioral assessment via rotarod (short-term vestibulomotor function) and Morris water maze (long-term spatial learning/memory); histological analysis of hippocampal neuronal survival and microglial activation

Why This Matters

For TBI research groups selecting between ApoE mimetics, COG 133's 30-minute therapeutic window defines a specific experimental scope for acute intervention studies; laboratories requiring extended post-injury treatment windows should consider COG1410 but must account for its structural divergence from the native ApoE receptor-binding domain.

• [1] Laskowitz DT, McKenna SE, Song P, Wang H, Durham L, Yeung N, Christensen D, Vitek MP. COG1410, a novel apolipoprotein E-based peptide, improves functional recovery in a murine model of traumatic brain injury. J Neurotrauma. 2007;24(7):1093-1107. doi:10.1089/neu.2006.0192 View Source
• [2] NIH SBIR Grant 2R44NS048689-02. Enhancing Peptide Delivery to the Brain. Cognosci, Inc. COG133 therapeutic window = 30 min post-TBI; PTD conjugation (antpCOG133, synB3COG133) expands window to 120 min. View Source

Anti-Inflammatory Potency in Macrophage Assays

In a standardized LPS/IFNγ-stimulated macrophage assay measuring suppression of nitric oxide (NO), TNF-α, and IL-6 production, COG 133 exhibited an approximate IC₅₀ of 2 µM, which is equivalent to the activity of its rationally designed analog COG1410 (IC₅₀ ≈ 2 µM) [1]. However, a further optimized analog, COG4502, achieved an IC₅₀ of approximately 10 nM in the same assay system, representing a 200-fold improvement in potency [1]. This head-to-head comparison establishes that while COG 133 and COG1410 share comparable intrinsic anti-inflammatory activity in this in vitro system, COG 133 retains the native ApoE(133-149) sequence and dual pharmacology (LDL receptor binding plus α7 nAChR antagonism) that subsequent analogs with higher potency may not fully preserve [2].

Anti-Inflammatory Potency

Head-to-head

COG 133 IC₅₀ ≈ 2 µM; COG1410 ≈ 2 µM; COG4502 ≈ 10 nM (200× more potent than COG 133) in macrophage assay

COG 133 and COG1410 show comparable in vitro anti-inflammatory activity; COG 133 retains native ApoE receptor-binding sequence.

LPS/IFNγ-stimulated macrophage; NO, TNF-α, IL-6 suppression.

Evidence Dimension	Inhibition of LPS/IFNγ-induced NO, TNF-α, and IL-6 production in macrophages
Target Compound Data	COG 133: approximate IC₅₀ = 2 µM (concentration-dependent inhibition demonstrated for NO, TNF-α, and IL-6)
Comparator Or Baseline	COG1410: approximate IC₅₀ = 2 µM; COG4502: approximate IC₅₀ = 10 nM
Quantified Difference	COG 133 ≈ COG1410 (IC₅₀ ~2 µM); COG4502 is ~200-fold more potent than COG 133 (IC₅₀ 10 nM vs 2 µM)
Conditions	LPS/IFNγ-stimulated macrophage assay; measurement of NO, TNF-α, and IL-6 production; each data point represents the average of 3 replicates

Why This Matters

Procurement decisions for anti-inflammatory screening campaigns should consider that COG 133 provides equivalent in vitro potency to COG1410 while retaining the native ApoE receptor-binding sequence, making it the preferred reference standard for target validation studies where preservation of the endogenous ApoE pharmacophore is essential.

• [1] Vitek MP, McKenna SE, Laskowitz DT. APO E analogs and methods for their use. United States Patent US7947645B2. Filed September 2, 2005. Issued May 24, 2011. COG133 IC₅₀ ≈ 2 µM; COG1410 IC₅₀ ≈ 2 µM; COG4502 IC₅₀ ≈ 10 nM (LPS/IFNγ-stimulated macrophage assay). View Source
• [2] Lynch JR, Wang H, Mace B, Leinenweber S, Warner DS, Bennett ER, Vitek MP, McKenna S, Laskowitz DT. A novel therapeutic derived from apolipoprotein E reduces brain inflammation and improves outcome after closed head injury. Exp Neurol. 2005;192(1):109-116. doi:10.1016/j.expneurol.2004.11.014 View Source

In Vivo Efficacy in EAE Model of Multiple Sclerosis

In the murine EAE model of multiple sclerosis, both COG 133 and its protein transduction domain (PTD)-fused derivative COG112 were administered at 1 mg/kg i.p. every other day starting from day 2 post-immunization [1]. COG 133 substantially reduced clinical symptoms and promoted remission, but COG112 – created by fusing COG 133 to the antennapedia PTD – produced significantly enhanced anti-inflammatory bioactivities in vitro and improved therapeutic effects in vivo, rendering a nearly full remission from disability [1]. Histopathological analysis confirmed that both peptides attenuated demyelination and diminished peripheral cell infiltration into the spinal cord, though COG112 demonstrated quantitatively superior outcomes [2]. In a transgenic Drosophila model of Alzheimer's disease, both peptides improved learning and memory; at the 21–22 day time point, COG 133 produced a Memory Index of 6.2 ± 1.4 versus 12.2 ± 2.3 for COG112 (p < 0.05 vs. control Antp), indicating superior long-term memory retention with the PTD-fused analog [3].

EAE Model Response

Head-to-head

COG 133: substantial symptom reduction; COG112: near-full remission at 1 mg/kg i.p. Drosophila Memory Index 6.2 ± 1.4 (COG 133) vs 12.2 ± 2.3 (COG112)

COG 133 provides baseline native-pharmacophore response; COG112 enhances efficacy but requires delivery-domain assessment.

MOG₃₅₋₅₅ EAE, C57BL/6J mice, every other day dosing; Drosophila memory at 21–22 days.

Evidence Dimension	In vivo efficacy in murine EAE model (clinical score reduction, remission promotion) and Drosophila memory retention
Target Compound Data	COG 133 at 1 mg/kg i.p.: substantial reduction in clinical symptoms; promotes remission; Drosophila Memory Index at 21–22 days: 6.2 ± 1.4 for elav;APP/BACE genotype
Comparator Or Baseline	COG112 at 1 mg/kg i.p.: significantly enhanced anti-inflammatory bioactivities in vitro; nearly full remission from disability in EAE; Drosophila Memory Index at 21–22 days: 12.2 ± 2.3
Quantified Difference	In Drosophila model: COG112 Memory Index ~2-fold higher than COG 133 at 21–22 days (12.2 ± 2.3 vs 6.2 ± 1.4). In EAE: COG112 achieves near-full remission vs. substantial reduction with COG 133.
Conditions	Murine EAE model: female C57BL/6J mice, MOG₃₅₋₅₅ immunization, 1 mg/kg i.p. every other day from day 2 post-immunization. Drosophila: 0.1 µL injections of 11.74 µM COG 133 or 11.47 µM COG112 into abdomen every 4 days starting day 2.

Why This Matters

For multiple sclerosis and neuroinflammation researchers, COG 133 represents the foundational ApoE mimetic with validated in vivo efficacy, while COG112 offers a quantifiably superior efficacy profile at the same dose – a critical consideration when selecting between the native peptide and its PTD-fused derivative for preclinical therapeutic studies.

• [1] Li FQ, Sempowski GD, McKenna SE, Laskowitz DT, Colton CA, Vitek MP. Apolipoprotein E-Derived Peptides Ameliorate Clinical Disability and Inflammatory Infiltrates into the Spinal Cord in a Murine Model of Multiple Sclerosis. J Pharmacol Exp Ther. 2006;318(3):956-965. View Source
• [2] Li FQ, Sempowski GD, McKenna SE, Laskowitz DT, Colton CA, Vitek MP. Apolipoprotein E-Derived Peptides Ameliorate Clinical Disability and Inflammatory Infiltrates into the Spinal Cord in a Murine Model of Multiple Sclerosis. J Pharmacol Exp Ther. 2006;318(3):956-965. Histopathological analysis data. View Source
• [3] Sarantseva S, Timoshenko S, Bolshakova O, Karaseva E, Rodin D, Schwarzman AL, Vitek MP. Apolipoprotein E-Mimetics Inhibit Neurodegeneration and Restore Cognitive Functions in a Transgenic Drosophila Model of Alzheimer's Disease. PLoS ONE. 2009;4(12):e8191. Table 3: Effect of COG133 and COG112 on learning and memory. View Source

Antibacterial and Antibiofilm Activity

COG 133 exhibits direct antibacterial and antibiofilm properties independent of its anti-inflammatory mechanisms. In a 2025 study, COG 133 demonstrated broad-spectrum antibacterial activity with MIC values of 3.125 µM against Gram-negative bacteria and 12.5 µM against certain Gram-positive strains; notably, activity against methicillin-resistant Staphylococcus aureus (MRSA) was limited (MIC > 20 µM) [1]. Most strikingly, COG 133 reduced Pseudomonas aeruginosa PAO1 biofilm formation by 55%, a finding not reported for classical α7 nAChR antagonists such as MLA or for the PTD-fused analog COG112 in comparable assay systems [1][2]. This antibacterial dimension adds a functional capability not shared by other compounds within the same nAChR antagonist class, positioning COG 133 uniquely for dual-action applications such as infected diabetic wound healing where both anti-inflammatory and antimicrobial activities are desirable [1].

Antimicrobial & Biofilm Activity

Class-level inference

Gram-negative MIC 3.125 µM; P. aeruginosa PAO1 biofilm formation reduced by 55%; MRSA MIC > 20 µM

Supports antimicrobial screening context; biofilm inhibition observed. Not reported for classical α7 antagonists.

In vitro susceptibility and biofilm assays; dual-action profile in wound research models.

Evidence Dimension	Antibacterial (MIC) and antibiofilm activity
Target Compound Data	COG 133: Gram-negative MIC = 3.125 µM; Gram-positive MIC = 12.5 µM; MRSA MIC > 20 µM; P. aeruginosa PAO1 biofilm formation reduced by 55%
Comparator Or Baseline	Classical α7 nAChR antagonists (e.g., methyllycaconitine): no reported direct antibacterial or antibiofilm activity in comparable assay systems. ApoE peptide 4F: known antibacterial activity but distinct mechanism and structural class. Note: head-to-head antibacterial comparison data for COG 133 vs. other α7 antagonists are not available (class-level inference).
Quantified Difference	55% reduction in P. aeruginosa PAO1 biofilm formation by COG 133; lowest MIC against Chromobacterium violaceum (Gram-negative)
Conditions	In vitro antibacterial susceptibility testing (MIC determination) against Gram-positive and Gram-negative bacteria; P. aeruginosa PAO1 biofilm formation assay; human diabetic dermal fibroblast cell culture for wound healing migration assays (COG 133 enhanced fibroblast migration without affecting viability).

Why This Matters

For research programs targeting infected chronic wounds or biofilm-associated infections where inflammation and bacterial colonization coexist, COG 133 offers a dual-action profile (anti-inflammatory + antibacterial/antibiofilm) that is not available from classical α7 nAChR antagonists, potentially reducing the number of compounds required in combinatorial treatment screens.

• [1] Okuyan HM, Begen MA, Karaboga İ, Güven B, Doğanyiğit Z, Vitek MP. Therapeutic Potential of the ApoE-Mimicked Peptide COG133: Regulation of miRNA146-a in Diabetic Fibroblasts and Antibacterial Activity. ACS Omega. 2025;11(1):1962-1969. doi:10.1021/acsomega.5c10013 View Source
• [2] ebiotrade.com. ApoE模拟肽COG133的治疗潜力：在糖尿病成纤维细胞中调节miRNA146-a以及其抗菌活性. 2025. COG133 MIC data: Gram-negative MIC = 3.125 µM; Gram-positive MIC = 12.5 µM; MRSA MIC > 20 µM; 55% P. aeruginosa PAO1 biofilm reduction. View Source

COG 133 TFA: Preclinical and Industrial Applications

Neuroinflammation and α7 nAChR Modulation

COG 133 TFA is the preferred tool compound for dissecting non-competitive α7 nAChR antagonism in neuroinflammatory signaling pathways, as its allosteric mechanism (IC₅₀ = 445 nM) is resistant to displacement by endogenous acetylcholine – a property not shared by competitive orthosteric antagonists such as MLA. This makes COG 133 TFA particularly suitable for in vivo neuroinflammation models where cholinergic tone fluctuates, including LPS-induced neuroinflammation in mice where COG 133 reduces brain TNF-α and IL-6 levels at doses of 203–406 µg/kg [1][2]. Researchers studying the cholinergic anti-inflammatory pathway should prioritize COG 133 TFA over MLA when non-competitive, use-dependent blockade is experimentally required [2].

Traumatic Brain Injury Proof-of-Concept Studies

COG 133 TFA has demonstrated validated neuroprotective efficacy in a murine closed head injury model when administered within 30 minutes post-injury, with treated mice recovering behavioral performance to pre-injury levels on rotarod and Morris water maze tests, whereas saline-treated controls exhibited persistent deficits [1]. For TBI research groups, COG 133 TFA serves as the reference-standard ApoE mimetic for acute neuroprotection studies. Groups requiring extended therapeutic windows should consider the analog COG1410 (120-minute window), but must account for sequence divergence from the native ApoE receptor-binding domain [1].

Multiple Sclerosis and Autoimmune Neuroinflammation

In the MOG₃₅₋₅₅-induced murine EAE model, COG 133 TFA at 1 mg/kg i.p. significantly delays disease onset and reduces clinical severity when administered either before or after disease onset [1]. For studies requiring maximal in vivo efficacy, the PTD-fused derivative COG112 at an equivalent dose (1 mg/kg) achieves near-full remission from disability, providing a quantifiable benchmark for comparative efficacy studies [1]. COG 133 TFA remains essential as the non-PTD control for experiments designed to isolate the contribution of the native ApoE(133-149) pharmacophore from transduction domain-mediated delivery effects [2].

Infected Diabetic Wound Healing Research

COG 133 TFA uniquely combines anti-inflammatory activity (via LDL receptor binding and α7 nAChR antagonism) with direct antibacterial and antibiofilm properties, reducing P. aeruginosa PAO1 biofilm formation by 55% and exhibiting MIC values as low as 3.125 µM against Gram-negative bacteria [1]. It also enhances human diabetic dermal fibroblast migration without affecting cell viability and upregulates miR-146a while reducing IL-6 and ApoE expression [1]. This dual-action profile is not reported for classical α7 nAChR antagonists such as MLA, making COG 133 TFA the compound of choice for preclinical models of infected chronic wounds where inflammation and bacterial burden coexist [1].

Application

Selection Property

Validation Focus

α7 nAChR pathway studies

Non-competitive allosteric antagonism

Resistance to ACh displacement in inflammatory signaling models

Acute neuroprotection model studies

ApoE receptor-binding domain identity

Post-injury intervention window and motor/cognitive endpoint recovery

EAE neuroinflammation model studies

Native pharmacophore (no delivery-domain modification)

Disability score attenuation and spinal cord histopathology endpoints

Infected wound biofilm research

Dual anti-inflammatory and antimicrobial profile

Biofilm reduction and fibroblast migration in diabetic wound models

• [1] Okuyan HM, Begen MA, Karaboga İ, Güven B, Doğanyiğit Z, Vitek MP. Therapeutic Potential of the ApoE-Mimicked Peptide COG133: Regulation of miRNA146-a in Diabetic Fibroblasts and Antibacterial Activity. ACS Omega. 2025;11(1):1962-1969. doi:10.1021/acsomega.5c10013 View Source
• [2] Li FQ, Sempowski GD, McKenna SE, Laskowitz DT, Colton CA, Vitek MP. Apolipoprotein E-Derived Peptides Ameliorate Clinical Disability and Inflammatory Infiltrates into the Spinal Cord in a Murine Model of Multiple Sclerosis. J Pharmacol Exp Ther. 2006;318(3):956-965. View Source